Cas no 2228402-95-5 (4-(azetidin-2-yl)-1-ethenyl-1H-pyrazole)

• Product Name: 4-(azetidin-2-yl)-1-ethenyl-1H-pyrazole
• CAS No: 2228402-95-5
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6290672
• PubChem ID: 165609468
• Update Time: 2025-10-12

4-(azetidin-2-yl)-1-ethenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-1-ethenyl-1H-pyrazole
• EN300-1730372
• 2228402-95-5

• Inchi： 1S/C8H11N3/c1-2-11-6-7(5-10-11)8-3-4-9-8/h2,5-6,8-9H,1,3-4H2
• InChI Key： LPOGJBYLSBYJEU-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(azetidin-2-yl)-1-ethenyl-1H-pyrazole

4-(Azetidin-2-yl)-1-ethenyl-1H-pyrazole: A Comprehensive Overview

4-(Azetidin-2-yl)-1-ethenyl-1H-pyrazole, also known by its CAS registry number CAS No. 2228402-95-5, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of an azetidine moiety and an ethenyl group further enhances its structural complexity and functional diversity.

The pyrazole ring in 4-(Azetidin-2-yl)-1-ethenyl-1H-pyrazole is a key feature that contributes to its reactivity and potential applications. Pyrazoles are known for their ability to participate in various chemical reactions, including cycloadditions, electrophilic substitutions, and nucleophilic attacks. The azetidine group, a four-membered saturated ring containing one nitrogen atom, adds to the compound's versatility by introducing additional sites for chemical modification and interaction.

Recent studies have highlighted the potential of CAS No. 2228402-95-5 as a promising candidate in drug discovery. Its unique structure allows for the exploration of diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to investigate the binding affinities of this compound with various therapeutic targets.

In terms of synthesis, 4-(Azetidin-2-yl)-1-ethenyl-1H-pyrazole can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of an aldehyde with an amine derivative in the presence of a suitable catalyst. This method not only ensures high yields but also provides opportunities for further functionalization of the molecule.

The application of CAS No. 2228402-95-5 extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new materials for catalysis and sensing applications. For instance, researchers have demonstrated its utility as a ligand in metalloporphyrin systems, which exhibit exceptional catalytic activity in oxidation reactions.

In conclusion, 4-(Azetidin-2-yl)-1-ethenyl-1H-pyrazole, or CAS No. 2228402-95_5, represents a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in both academic research and industrial development.